Cas no 1072102-33-0 (3-Propyloctahydropyrrolo[1,2-a]pyrazine)

• Product Name: 3-Propyloctahydropyrrolo[1,2-a]pyrazine
• CAS No: 1072102-33-0
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 1039641
• PubChem ID: 57359424
• Update Time: 2025-10-30

3-Propyloctahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Propyloctahydropyrrolo[1,2-a]pyrazine
• 3-propyl-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• 1072102-33-0
• DTXSID70724362
• DB-339502
• a]piperazine
• (3S,8aS)-3-propyl-octahydropyrrolo[1,2-

• Inchi： 1S/C10H20N2/c1-2-4-9-8-12-6-3-5-10(12)7-11-9/h9-11H,2-8H2,1H3
• InChI Key： AEMSRNHLEUPYQI-UHFFFAOYSA-N
• SMILES： N12CCCC1CNC(CCC)C2

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-Propyloctahydropyrrolo[1,2-a]pyrazine

Introduction to 3-Propyloctahydropyrrolo[1,2-a]pyrazine (CAS No. 1072102-33-0) and Its Emerging Applications in Chemical Biology

3-Propyloctahydropyrrolo[1,2-a]pyrazine, identified by the chemical identifier CAS No. 1072102-33-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the octahydropyrrolopyrazine class, a scaffold that has been increasingly explored for its utility in drug discovery and material science. The presence of both pyrrole and pyrazine rings in its structure imparts distinct electronic and steric characteristics, making it a versatile building block for synthesizing more complex molecules with tailored functionalities.

The propyl substituent at the 3-position of the octahydropyrrolopyrazine core influences the compound's solubility, reactivity, and interaction with biological targets. This modification can modulate the compound's pharmacokinetic profile, enhancing its bioavailability and reducing potential side effects. Recent studies have highlighted the importance of such structural modifications in optimizing drug-like properties, and 3-Propyloctyloctahydropyrrolo[1,2-a]pyrazine exemplifies this trend by demonstrating promising results in preliminary pharmacological screenings.

One of the most compelling aspects of 3-Propyloctahydropyrrolo[1,2-a]pyrazine is its potential as a precursor for more complex pharmacophores. The combination of the pyrrole and pyrazine moieties provides multiple sites for functionalization, allowing chemists to design molecules with specific interactions against biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The octahydro ring system also contributes to steric hindrance, which can be leveraged to improve binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-Propyloctahydropyrrolo[1,2-a]pyrazine. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. This approach has accelerated the discovery pipeline for novel bioactive compounds and has been instrumental in identifying lead candidates for further development. The integration of these computational tools with experimental validation has significantly enhanced the efficiency of drug discovery programs.

The synthesis of 3-Propyloctahydropyrrolo[1,2-a]pyrazine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key steps typically include cyclization reactions to form the octahydro core, followed by functional group interconversions to introduce the propyl substituent and other desired modifications. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields. Such improvements are crucial for scaling up production and making high-value compounds more accessible for research applications.

In addition to its pharmaceutical potential, 3-Propyloctahydropyrrolo[1,2-a]pyrazine has shown promise in material science applications. Its rigid bicyclic structure makes it a suitable candidate for designing organic semiconductors and liquid crystals. These materials are integral to modern electronics, including organic light-emitting diodes (OLEDs) and flexible displays. By tuning the electronic properties through structural modifications, researchers aim to develop next-generation materials with enhanced performance characteristics.

The biological activity of 3-Propyloctahydropyrrolo[1,2-a]pyrazine has been explored through various preclinical studies. Initial screenings have indicated that this compound exhibits mild inhibitory effects on certain kinases associated with cancer cell proliferation. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and potential therapeutic benefits. Collaborative efforts between chemists and biologists are essential to bridge the gap between laboratory discoveries and clinical applications.

The growing interest in 3-Propyloctahydropyrrolo[1,2-a]pyrazine underscores the broader trend toward discovering novel heterocyclic compounds with diverse applications. As synthetic methodologies continue to evolve, the accessibility of such molecules will increase, fostering innovation across multiple scientific disciplines. The compound's unique structural features make it a valuable tool for researchers seeking to develop new drugs or advanced materials.

In conclusion,3-Propyloctahydropyrrolo[1,2-a]pyrazine (CAS No. 1072102-33-0) represents a significant advancement in chemical biology with its multifaceted potential from pharmaceuticals to materials science. Its structural versatility allows for extensive functionalization, enabling tailored molecular design targeting specific biological processes or material properties. As research progresses,this compound is poised to play an increasingly important role in scientific endeavors aimed at improving human health and developing cutting-edge technologies.